2-[(3-bromobenzyl)sulfonyl]-3H-imidazo[4,5-b]pyridine

• IUPAC Name: 2-[(3-bromophenyl)methylsulfonyl]-1H-imidazo[4,5-b]pyridine
• InChI: InChI=1S/C13H10BrN3O2S/c14-10-4-1-3-9(7-10)8-20(18,19)13-16-11-5-2-6-15-12(11)17-13/h1-7H,8H2,(H,15,16,17)
• InChI Key: GHWLVCIBSZURNO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Br)CS(=O)(=O)C2=NC3=C(N2)C=CC=N3
• Molecular Formula: C13H10BrN3O2S
• Molecular Weight: 352.21 g/mol

Description

The compound “2-[(3-bromobenzyl)sulfonyl]-3H-imidazo[4,5-b]pyridine” is a unique chemical that is part of a collection of rare and unique chemicals. Its linear formula is C24H21BrN2O2S2, and it has a molecular weight of 513.479.

Synthesis Analysis

The synthesis of similar compounds involves the reaction of 5-bromopyridine-2,3-diamine with benzaldehyde to afford the corresponding 6-Bromo-2-phenyl-3H-imidazo[4,5-b]pyridine. The reaction of this compound with a series of halogenated derivatives under conditions of phase transfer catalysis solid–liquid (CTP) allows the isolation of the expected regioisomers compounds.

Molecular Structure Analysis

The molecular structure of this compound is determined by different spectral data (1H NMR, 13C NMR), X-Ray diffraction, and theoretical study using the DFT method.

Chemical Reactions Analysis

The alkylation reaction of the synthesized compound gives, each time, two regioisomers, N3 and N4. In the case of ethyl bromoactate, the reaction gives, at the same time, the three N1, N3, and N4 regioisomers.

Safety and Hazards

The safety data sheet for similar compounds indicates that they are highly flammable and harmful if swallowed, in contact with skin, or if inhaled. They can cause skin and eye irritation. It’s recommended to handle these compounds with appropriate safety measures, including wearing protective gloves, eye protection, and face protection.

Future Directions

The future directions for this compound could involve further exploration of its potential therapeutic significance, given the structural resemblance between the fused imidazo[4,5-b]pyridine heterocyclic ring system and purines. Further studies could also focus on its potential antimicrobial features.